molecular formula C19H21N3O3 B8778107 Benzyl 4-(pyridin-4-ylcarbamoyl)piperidine-1-carboxylate CAS No. 110105-32-3

Benzyl 4-(pyridin-4-ylcarbamoyl)piperidine-1-carboxylate

Cat. No.: B8778107
CAS No.: 110105-32-3
M. Wt: 339.4 g/mol
InChI Key: RESRONAXYHGHCE-UHFFFAOYSA-N
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Description

Benzyl 4-(pyridin-4-ylcarbamoyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

110105-32-3

Molecular Formula

C19H21N3O3

Molecular Weight

339.4 g/mol

IUPAC Name

benzyl 4-(pyridin-4-ylcarbamoyl)piperidine-1-carboxylate

InChI

InChI=1S/C19H21N3O3/c23-18(21-17-6-10-20-11-7-17)16-8-12-22(13-9-16)19(24)25-14-15-4-2-1-3-5-15/h1-7,10-11,16H,8-9,12-14H2,(H,20,21,23)

InChI Key

RESRONAXYHGHCE-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C(=O)NC2=CC=NC=C2)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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In DMF (5 mL), 1-[(benzyloxy)carbonyl]-4-piperidinecarboxylic acid (P. E. Maligres et al., Tetrahedron, 53:10983 (1997)) (1.00 g, 3.80 mmol), 4-aminopyridine (572 mg, 6.08 mmol), EDC (801 mg, 4.18 mmol), and HOAt (569 mg, 4.18 mmol) were combined and aged under N2 for 4 h. The reaction was partitioned between sat. NaHCO3 and ethyl acetate. The layers were separated and the aqueous layer was extracted with ethyl acetate (2×). The combined organics were washed with water and brine then dried over Na2SO4, filtered and concentrated under reduced pressure, affording 1.16 g of benzyl 4-[(4-pyridinylamino)carbonyl]-1-piperidinecarboxylate as a yellow oil which was used without further purification.
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